Cas no 1215752-28-5 (4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4)
4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 Chemical and Physical Properties
Names and Identifiers
-
- 4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4
- 4-(4'-Hydroxy-1'-Methyl-3,4-butylaMino-d4)-7-chloroquinoline
- 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4
-
- Inchi: 1S/C14H17ClN2O/c1-10(3-2-8-18)17-13-6-7-16-14-9-11(15)4-5-12(13)14/h4-7,9-10,18H,2-3,8H2,1H3,(H,16,17)
- InChI Key: BZUKCXDUDOUBKN-UHFFFAOYSA-N
- SMILES: c1c2nccc(NC(C)CCCO)c2ccc1Cl
Computed Properties
- Exact Mass: 268.128
- Monoisotopic Mass: 268.128
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.2A^2
4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C381372-10mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 10mg |
$ 150.00 | 2023-09-08 | ||
| TRC | C381372-100mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 100mg |
$ 1183.00 | 2023-09-08 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | C381372-10mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 10mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | C381372-100mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 100mg |
¥10560.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-72550-10mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 10mg |
¥990.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-72550-100mg |
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol-d4 |
1215752-28-5 | 100mg |
¥7990.00 | 2023-09-15 |
4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4
Professional Introduction to 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 (CAS No: 1215752-28-5)
4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative, characterized by its unique structural properties, plays a crucial role in the synthesis and analysis of various biochemical pathways. The compound's molecular structure, featuring a chloro-substituted quinoline ring and an amino-pentanol backbone, makes it a valuable tool for researchers exploring novel therapeutic agents.
The CAS number 1215752-28-5 uniquely identifies this molecule and distinguishes it from other related compounds. The presence of deuterium atoms in the compound enhances its stability and purity, making it particularly useful in high-resolution NMR spectroscopy and mass spectrometry studies. These analytical techniques are essential for elucidating the structural complexities and interactions of biological molecules.
In recent years, the demand for high-purity deuterated compounds has surged due to their applications in metabolic studies and drug discovery. The 7-Chloro-4-quinolinyl moiety is a key pharmacophore that contributes to the compound's reactivity and binding affinity. This feature has been exploited in the design of inhibitors targeting various enzymatic pathways, including those involved in cancer and inflammatory diseases.
One of the most compelling aspects of 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 is its potential in preclinical research. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacological properties. For instance, modifications to the quinoline ring have led to compounds with improved solubility and bioavailability, which are critical factors in drug formulation. The amino-pentanol backbone also offers versatility in chemical modifications, allowing for the creation of diverse derivatives with tailored biological activities.
The integration of stable isotope labeling has revolutionized the field of metabolomics, enabling researchers to track metabolic fluxes with unprecedented precision. The use of deuterated compounds like 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 allows for the differentiation between endogenous and exogenous metabolites, providing insights into cellular processes at a molecular level. This approach has been particularly beneficial in studying drug metabolism and toxicology, where understanding metabolic pathways is paramount.
Advances in synthetic chemistry have made it possible to produce complex molecules like 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 with high efficiency and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the seamless integration of functional groups, ensuring that the final product meets stringent quality standards. These innovations have not only accelerated the drug discovery process but also reduced costs associated with material synthesis.
The compound's applications extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly utilizing deuterated intermediates to develop next-generation therapeutics with improved pharmacokinetic profiles. The ability to fine-tune molecular properties through isotopic labeling offers a strategic advantage in competitive drug development pipelines.
In conclusion, 4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4 (CAS No: 1215752-28-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and deuterated nature make it an indispensable tool for investigating complex biological systems. As research methodologies continue to evolve, this compound will undoubtedly play a pivotal role in uncovering new therapeutic strategies and deepening our understanding of molecular interactions.
1215752-28-5 (4-(7-Chloro-4-quinolinyl)amino-1-pentanol-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)